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Compound of Interest

Compound Name: 2-(9h-Carbazol-9-yl)benzoic acid

CAS No.: 6286-88-0

Cat. No.: B12099021

Get Quote

Executive Summary
The carbazole nucleus is a "privileged scaffold" in modern medicinal chemistry and materials

science, valued for its rigid tricyclic planarity, high thermal stability, and rich electronic

properties. Among its derivatives, carbazole-based benzoic acid intermediates—specifically 4-

(9H-carbazol-9-yl)benzoic acid and its isomers—serve as critical linkers. They bridge the

lipophilic carbazole core with hydrophilic biological targets or serve as anchors in optoelectronic

devices.

This technical guide dissects the synthesis, structural utility, and application of these

intermediates.[1] It moves beyond generic descriptions to provide researchers with actionable

protocols for N-arylation and C-functionalization, supported by mechanistic insights and

structure-activity relationship (SAR) data.
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The utility of carbazole-benzoic acid hybrids stems from the specific connectivity between the

nitrogen-containing heterocycle and the carboxylic acid moiety.

The N-Linked Architecture (The "Anchor")
The most prevalent intermediate is 4-(9H-carbazol-9-yl)benzoic acid.

Structure: The benzoic acid moiety is attached directly to the carbazole nitrogen (

).

Electronic Effect: The nitrogen lone pair participates in the aromaticity of the central pyrrole

ring but is also delocalized into the phenyl ring of the benzoic acid (if planar). However, steric

hindrance between the carbazole protons (

) and the phenyl ring protons forces a twisted conformation (dihedral angle ~50–70°),
interrupting full conjugation.

Utility: This "twist" is advantageous in OLEDs (preventing π-stacking quenching) and in Drug

Design (providing a specific 3D vector for receptor binding).

The C-Linked Architecture (The "Core")
Derivatives like 9H-carbazole-3-carboxylic acid or carbazole-1-carboxylic acid.

Structure: The carboxylic acid is directly fused to the carbon skeleton.

Electronic Effect: Direct conjugation with the carbazole

-system.

Utility: These mimic the structure of natural alkaloids (e.g., murrayafoline A) and are often

used to construct fused ring systems or intercalating DNA agents.

Synthetic Methodologies
Efficient access to these intermediates relies on forming the

or
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bond.

N-Arylation Strategies
Two primary pathways exist for synthesizing N-linked intermediates: Nucleophilic Aromatic

Substitution (

) and Transition-Metal Catalyzed Coupling.

Method Reagents
Substrate
Scope

Pros Cons

or

, DMF/DMSO

Activated halides

(F, Cl) with EWG

(e.g., -CN, -

COOR)

Metal-free, high

yield, scalable

Requires

electron-deficient

aryl halides

Ullmann

CuI, Ligand (L-

Proline/DACH),

Base

Aryl

Iodides/Bromides

Broad scope,

tolerates

electron-rich

rings

High temp

(>110°C), copper

waste removal

Buchwald

Pd(OAc)2,

Phosphine

Ligand, NaOtBu

Aryl

Chlorides/Bromid

es

Mildest

conditions,

highest versatility

Expensive

catalysts, air-

sensitive

C-Functionalization Strategies
Friedel-Crafts Acylation: Reaction with oxalyl chloride or benzoyl chlorides using

or

. Note:

is highly selective for the C-1 position due to coordination with the nitrogen.

Vilsmeier-Haack Formylation: Standard route to C-3 formyl carbazole, which is then oxidized

to the carboxylic acid (

).
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Experimental Protocols
The following protocols are designed for reproducibility and high purity, essential for

pharmaceutical intermediates.

Protocol A: Metal-Free Synthesis of 4-(9H-carbazol-9-
yl)benzoic acid
This method utilizes

chemistry, avoiding heavy metal contamination—ideal for late-stage pharmaceutical
intermediates.

Reagents:

9H-Carbazole (1.0 eq)[2][3][4]

Ethyl 4-fluorobenzoate (1.1 eq) [Alternative: 4-Fluorobenzonitrile followed by hydrolysis]

Cesium Carbonate (

) (2.0 eq)

Solvent: Dimethyl sulfoxide (DMSO) or DMF (Dry)

Step-by-Step Methodology:

Activation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

9H-Carbazole (10 mmol) in dry DMSO (20 mL).

Deprotonation: Add

(20 mmol) in a single portion. Stir at room temperature for 30 minutes. Mechanism: The base
deprotonates the carbazole nitrogen (

), generating the highly nucleophilic carbazolide anion.

Substitution: Add Ethyl 4-fluorobenzoate (11 mmol) dropwise. Heat the reaction mixture to

120°C for 12–16 hours under an inert atmosphere (
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).

Monitoring: Monitor via TLC (Hexane:EtOAc 8:2). The starting carbazole spot (

) should disappear.

Workup: Cool to room temperature. Pour the mixture into ice-cold water (100 mL) with

vigorous stirring. A precipitate (the ester intermediate) will form. Filter and wash with water.[3]

Hydrolysis: Suspend the wet ester cake in Ethanol (30 mL) and 10% NaOH (aq) (10 mL).

Reflux for 2 hours.

Isolation: Cool and acidify to pH 2 with 1M HCl. The white solid 4-(9H-carbazol-9-yl)benzoic

acid precipitates.[5] Filter, wash with water, and dry under vacuum.

Purification: Recrystallize from Ethanol/DMF if necessary.

Expected Yield: 85–92% Characterization:

NMR (DMSO-

) shows characteristic carbazole doublets at

8.2 and benzoic acid doublets at

8.1/7.8.

Protocol B: Copper-Catalyzed (Ullmann) Coupling
Recommended when using non-activated substrates (e.g., 4-Iodobenzoic acid).

Reagents: Carbazole (1.0 eq), 4-Iodobenzoic acid (1.1 eq), CuI (10 mol%), L-Proline (20

mol%),

(2.5 eq), DMSO, 110°C, 24h. Note: The use of L-Proline as a ligand significantly lowers the
reaction temperature compared to traditional Ullmann conditions.

Visualized Synthetic Logic
The following diagram illustrates the divergent pathways to access both N-linked and C-linked

benzoic acid intermediates.
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Figure 1: Divergent synthetic pathways for N-linked vs. C-linked carbazole benzoic acid

intermediates.

Medicinal Applications & SAR
Carbazole derivatives are bioisosteres of indole (present in tryptophan) and possess DNA-

intercalating properties. The addition of a benzoic acid moiety introduces a solubilizing group

and a hydrogen-bond donor/acceptor.

Key Biological Targets
Antimicrobial (DNA Gyrase Inhibition):

Carbazole carboxylic acids have shown potency against S. aureus and E. coli. The planar

tricyclic system intercalates into bacterial DNA, while the carboxylic acid forms salt bridges

with residues in the DNA gyrase active site.

Anti-Inflammatory (COX-2 Inhibition):

Structurally similar to Carprofen (a carbazole propionic acid NSAID). The benzoic acid

derivatives target the cyclooxygenase channel.

SAR Insight: Substitution at the C-6 position (e.g., with Fluorine or Methyl) often enhances

metabolic stability and potency.

Anticancer (Estrogen Receptor Modulators):
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N-substituted carbazoles can mimic the steroid core. The benzoic acid side chain mimics

the phenolic A-ring of estradiol, allowing hydrogen bonding with Glu353/Arg394 in the

Estrogen Receptor alpha (

).

Structure-Activity Relationship (SAR) Logic

Carbazole-Benzoic Acid
Scaffold

COOH Group:
Essential for H-bonding
(Salt bridge to Arg/Lys)

Linker (N vs C):
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Ring Substitution (C3/C6):
F/Cl/Me improves
metabolic stability

N-Alkylation:
Increases lipophilicity

(Membrane permeability)
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Figure 2: Structure-Activity Relationship (SAR) map highlighting functional zones of the

scaffold.

Materials Science Crossover (OLEDs)
While this guide focuses on medicinal chemistry, the 4-(9H-carbazol-9-yl)benzoic acid

intermediate is dual-use.

Host Materials: In Organic Light-Emitting Diodes (OLEDs), this molecule serves as a

precursor to "bipolar" host materials. The carbazole donates holes, while the benzoic acid

(converted to esters or amides) can accept electrons.

TADF: The twisted N-phenyl linkage facilitates Thermally Activated Delayed Fluorescence

(TADF) by separating the HOMO (carbazole) and LUMO (benzoic acid derivative),

minimizing the singlet-triplet energy gap (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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